Cas no 253324-91-3 (1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one)
1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one
- 2H-3-Benzazepin-2-one, 1-amino-1,3,4,5-tetrahydro-3-methyl-
- 5-amino-3-methyl-2,5-dihydro-1H-3-benzazepin-4-one
- (RS)-1-amino-3-methyl-1,3,4,5-tetrahydro-benzo[d]azepin-2-one
- 1-amino-3-methyl-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one
- 1-amino-3-methyl-1,3,4,5-tetrahydrobenz[d]azepin-2-one
- 1-amino-3-methyl-1H,4H,5H-benzo-[d]azaperhydroepin-2-one
- 2H-3-Benzazepin-2-one,1-amino-1,3,4,5-tetrahydro-3-methyl
- QC-5037
- 1-amino-3-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one
- BCP14437
- AKOS015924538
- DTXSID10610513
- RETLCOJLSHBJEZ-UHFFFAOYSA-N
- CS-B0341
- 2H-3-Benzazepin-2-one,1-amino-1,3,4,5-tetrahydro-3-methyl-
- AS-42019
- SCHEMBL4122057
- DB-345669
- 253324-91-3
- EN300-6759626
- MFCD13181212
- 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one
-
- MDL: MFCD13181212
- Inchi: 1S/C11H14N2O/c1-13-7-6-8-4-2-3-5-9(8)10(12)11(13)14/h2-5,10H,6-7,12H2,1H3
- InChI Key: RETLCOJLSHBJEZ-UHFFFAOYSA-N
- SMILES: O=C1C(C2C=CC=CC=2CCN1C)N
Computed Properties
- Exact Mass: 190.11100
- Monoisotopic Mass: 190.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- PSA: 46.33000
- LogP: 1.33910
1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one Security Information
- Storage Condition:Sealed in dry,2-8°C(BD258660)
1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154384-1g |
1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one |
253324-91-3 | 95% | 1g |
$632 | 2021-06-09 | |
| Alichem | A019093978-250mg |
1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one |
253324-91-3 | 95% | 250mg |
$444.96 | 2023-09-02 | |
| Alichem | A019093978-1g |
1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one |
253324-91-3 | 95% | 1g |
$1049.58 | 2023-09-02 | |
| TRC | A620720-2.5mg |
1-amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one |
253324-91-3 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A620720-5mg |
1-amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one |
253324-91-3 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A620720-25mg |
1-amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one |
253324-91-3 | 25mg |
$ 230.00 | 2022-06-07 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-0479-1g |
1-AMINO-3-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPIN-2(3H)-ONE |
253324-91-3 | 95% | 1g |
$700 | 2023-09-07 | |
| abcr | AB448639-250 mg |
1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one; . |
253324-91-3 | 250mg |
€706.60 | 2023-06-15 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H47660-100mg |
1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one |
253324-91-3 | 98% | 100mg |
¥5872.0 | 2023-09-07 | |
| Chemenu | CM154384-1g |
1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one |
253324-91-3 | 95% | 1g |
$815 | 2024-07-28 |
1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one Suppliers
1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one
Introduction to 1-Amino-3-Methyl-4,5-Dihydro-1H-Benzodazepin-2(3H)-One (CAS No. 253324-91-3)
1-Amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one, also known by its CAS number 253324-91-3, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely studied for their potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders.
The chemical structure of 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one is characterized by a benzodiazepine core with specific functional groups that contribute to its unique pharmacological properties. The presence of the amino group and the methyl substitution at the 3-position are crucial for its biological activity. These structural features have been shown to influence receptor binding affinity and selectivity, making this compound a promising candidate for drug development.
Recent studies have focused on the potential of 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one as a modulator of GABAergic neurotransmission. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that enhance GABAergic signaling are often used to treat conditions such as anxiety, insomnia, and epilepsy. Research has demonstrated that 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one exhibits potent GABAA receptor agonist activity, which could make it a valuable tool in the development of novel anxiolytic and anticonvulsant agents.
In addition to its potential as a GABAA receptor modulator, 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one has also been investigated for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons, and compounds that can protect against neuronal damage are of great interest. Studies have shown that 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one can reduce oxidative stress and inhibit apoptosis in neuronal cells, suggesting its potential as a neuroprotective agent.
The pharmacokinetic properties of 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one have also been studied extensively. Its bioavailability, distribution, metabolism, and excretion are critical factors that determine its therapeutic efficacy and safety. Preclinical studies have indicated that this compound has favorable pharmacokinetic profiles, with good oral bioavailability and a suitable half-life for once-daily dosing. These properties make it an attractive candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one in various therapeutic indications. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential.
In conclusion, 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one (CAS No. 253324-91-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting neurological and psychiatric disorders. Continued research into this compound is expected to yield important insights into its mechanisms of action and therapeutic potential.
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